Cas no 2580094-90-0 (rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate
• CAS No: 2580094-90-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6319887
• PubChem ID: 165889183
• Update Time: 2025-05-21

rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2580094-90-0
• rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate
• EN300-27718466

• Inchi： 1S/C12H23NO3/c1-8(9-6-5-7-10(9)14)13-11(15)16-12(2,3)4/h8-10,14H,5-7H2,1-4H3,(H,13,15)/t8-,9+,10+/m1/s1
• InChI Key： YKCDDQSLWNUVIK-UTLUCORTSA-N
• SMILES： O[C@H]1CCC[C@H]1[C@@H](C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate

Rac-Tert-Butyl N-[(1R)-1-[(1S,2S)-2-Hydroxycyclopentyl]Ethyl]Carbamate (CAS No: 2580094-90-0)

The compound rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate (CAS No: 2580094-90-0) is a highly specialized organic compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and versatile functional groups, making it a valuable tool in the synthesis of bioactive molecules and advanced materials.

Chemical Structure and Properties

The molecular structure of rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a chiral center. The chiral center is part of an ethyl group that is substituted with a cyclopentane ring containing a hydroxyl group. The stereochemistry of the molecule is defined by the configuration at the chiral centers, specifically the (1R) configuration at the ethyl group and the (1S,2S) configuration at the cyclopentane ring. This intricate stereochemistry contributes to the compound's unique physical and chemical properties.

Synthesis and Applications

The synthesis of rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate involves multi-step organic reactions, often requiring precise control over stereochemical outcomes. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing such chiral compounds. This compound serves as an intermediate in the synthesis of various bioactive molecules, including pharmaceutical agents and agrochemicals. Its ability to participate in diverse reaction pathways makes it a valuable building block in organic synthesis.

Biological Activity and Research Insights

Recent studies have highlighted the potential of rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate as a precursor for bioactive compounds with therapeutic applications. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The compound's unique stereochemistry allows for selective interactions with biological targets, making it a promising candidate for drug discovery efforts.

Additionally, the compound has been utilized in the study of enzyme mechanisms and catalytic processes. Its ability to act as a substrate for various enzymes has provided valuable insights into enzyme selectivity and reaction dynamics. These findings have implications for both academic research and industrial applications in biocatalysis.

Environmental Considerations and Sustainability

In line with current trends toward sustainable chemistry, researchers have investigated environmentally friendly methods for synthesizing rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been employed to enhance the eco-friendliness of its production processes. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

Future Prospects and Collaborative Research

The future of rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate lies in its continued exploration as a key intermediate in drug discovery and material science. Collaborative research between academic institutions and industry partners is expected to drive further advancements in its application across diverse fields. The compound's versatility and unique properties position it as a cornerstone in modern organic chemistry.

In conclusion, rac-tert-butyl N-[(1R)-1-[(1S,2S)-2-hydroxycyclopentyl]ethyl]carbamate (CAS No: 2580094-90) is a multifaceted compound with significant potential in both research and industrial applications. Its complex structure and stereochemical features make it an invaluable tool for advancing chemical science and developing innovative solutions across various disciplines.